Cas no 140189-50-0 (3,5-Octanedione, 7-methoxy-)
3,5-Octanedione, 7-methoxy- structure
Product Name:3,5-Octanedione, 7-methoxy-
CAS No:140189-50-0
MF:C9H16O3
MW:172.221543312073
CID:1284414
Update Time:2024-08-03
3,5-Octanedione, 7-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 3,5-Octanedione, 7-methoxy-
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- Inchi: 1S/C9H16O3/c1-4-8(10)6-9(11)5-7(2)12-3/h7H,4-6H2,1-3H3
- InChI Key: CRSNGJHVFHVBJV-UHFFFAOYSA-N
- SMILES: CCC(=O)CC(=O)CC(OC)C
Computed Properties
- Exact Mass: 172.10998
Experimental Properties
- Density: 0.967±0.06 g/cm3(Predicted)
- Boiling Point: 246.2±15.0 °C(Predicted)
- PSA: 43.37
- pka: 9.15±0.10(Predicted)
3,5-Octanedione, 7-methoxy- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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